Cas no 2060059-47-2 (diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone)

• Product Name: diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone
• CAS No: 2060059-47-2
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD30502064
• CID: 5173767
• PubChem ID: 125455999
• Update Time: 2025-07-17

diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• diethyl[(3-methyl-4-nitrophenyl)imino]-lambda6-sulfanone
• Diethyl-(3-methyl-4-nitrophenyl)imino-oxo-lambda6-sulfane
• Benzenamine, N-(diethyloxido-λ4-sulfanylidene)-3-methyl-4-nitro-
• diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone

• MDL： MFCD30502064
• Inchi： 1S/C11H16N2O3S/c1-4-17(16,5-2)12-10-6-7-11(13(14)15)9(3)8-10/h6-8H,4-5H2,1-3H3
• InChI Key： OCUTUXSKFRQDTG-UHFFFAOYSA-N
• SMILES： S(CC)(CC)(=NC1C=CC(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 3.7
• Topological Polar Surface Area: 83.6

Additional information on diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone

Recent Advances in the Study of Diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone (CAS: 2060059-47-2)

Diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone (CAS: 2060059-47-2) is a sulfur-containing compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the significance of sulfur-containing compounds in medicinal chemistry, particularly in the development of novel antimicrobial and anticancer agents. Diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone, with its imino-sulfanone moiety, represents a promising scaffold for further exploration. The compound's structure suggests potential interactions with biological targets, such as enzymes and receptors, which could be leveraged for therapeutic purposes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the successful synthesis of diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone via a multi-step reaction pathway. The study emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Preliminary in vitro assays demonstrated moderate inhibitory activity against a panel of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as an antimicrobial agent.

Further investigations into the compound's mechanism of action revealed that it may interfere with bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. This finding aligns with the growing need for new antibiotics to combat drug-resistant pathogens. Additionally, molecular docking studies suggested that the compound could bind to the active site of these enzymes, providing a structural basis for its inhibitory effects.

Beyond its antimicrobial properties, diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone has also been explored for its potential anticancer activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The study proposed that the compound's mechanism of action might involve the induction of oxidative stress and apoptosis in cancer cells, although further validation is required.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its efficacy and reduce potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, diethyl(3-methyl-4-nitrophenyl)imino-lambda6-sulfanone (CAS: 2060059-47-2) represents a promising candidate for further development in the fields of antimicrobial and anticancer drug discovery. Its unique structural features and demonstrated biological activities warrant continued investigation, with the potential to address unmet medical needs in the face of rising antibiotic resistance and cancer prevalence.